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Compound of Interest

Compound Name:
4-Chloro-3-iodo-6-methoxy-1H-

indazole

CAS No.: 885519-66-4

Cat. No.: B1613170

Get Quote

Executive Summary & Application Context
Iodo-indazoles (e.g., 3-iodo-1H-indazole, 5-iodo-1H-indazole) are critical intermediates in the

synthesis of kinase inhibitors and anti-inflammatory agents. Their characterization is often

complicated by the presence of regioisomers (N1 vs. N2 alkylation) and the subtle electronic

effects of the iodine atom.

This guide focuses on differentiating these structures using FTIR, specifically highlighting the

C–I stretching vibrations (far-IR region) and the fingerprint region (600–900 cm⁻¹) where

substitution patterns on the benzene ring become distinct.

Experimental Methodology
To ensure reproducible spectral data for solid iodo-indazoles, the following protocols are

recommended.
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Method Suitability Protocol Notes

KBr Pellet High

Preferred for resolution. Mix 1-

2 mg sample with 100 mg dry

KBr. Grind to fine powder.

Press at 8-10 tons. Advantage:

Better resolution of weak

overtone bands and C-I

stretches in the low-frequency

region (<600 cm⁻¹).

ATR (Diamond) Medium

Rapid screening. Ensure high

contact pressure. Limitation:

Diamond absorption <525

cm⁻¹ may obscure the C-I

stretch. ZnSe crystal is

preferred if C-I quantification is

critical.

Nujol Mull Low

Not recommended due to C-H

interference masking the

aromatic C-H stretches (3000-

3100 cm⁻¹).

Instrument Parameters
Resolution: 2 cm⁻¹ (Critical for resolving closely spaced aromatic ring modes).

Scans: 32–64 scans to improve Signal-to-Noise ratio.

Range: 4000–400 cm⁻¹ (Standard); extend to 200 cm⁻¹ if Far-IR is available for definitive C–

I assignment.

Characteristic Spectral Zones: A Comparative
Analysis
Zone 1: High-Frequency Region (4000 – 2800 cm⁻¹)
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This region confirms the indazole core integrity and tautomeric state.

N–H Stretch (3450 – 3100 cm⁻¹):

Free N–H: Sharp peak ~3450 cm⁻¹ (dilute solution).

H-Bonded N–H: Broad band 3100–3250 cm⁻¹ (solid state/KBr).

Differentiation: N1-substituted iodo-indazoles (e.g., 1-methyl-3-iodoindazole) will lack this

band, serving as a rapid confirmation of successful N-alkylation.

C–H Stretch (Aromatic): Weak, multiple bands just above 3000 cm⁻¹ (3030–3100 cm⁻¹).

Zone 2: Double Bond & Ring Region (1650 – 1450 cm⁻¹)
Diagnostic for the heteroaromatic system.

C=N Stretch (Pyrazole Ring): ~1610–1625 cm⁻¹.

Iodine Effect:[1] Substitution at C3 (3-iodo) often shifts this slightly to lower frequencies

due to the mass effect, though electronic conjugation is minimal.

C=C Ring Stretch: Pairs of bands at ~1590 cm⁻¹ and ~1480–1500 cm⁻¹.

Intensity: These bands are often sharper and more intense in iodo-derivatives compared

to unsubstituted indazoles due to the change in dipole moment induced by the polarizable

iodine atom.

Zone 3: The Fingerprint & Isomer Differentiation (900 –
600 cm⁻¹)
Critical for Regioisomer Identification. The Out-of-Plane (OOP) C–H bending vibrations

correlate with the number of adjacent hydrogen atoms on the benzene ring.
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Isomer
Substitution
Pattern

Adjacent Arom.[2]
[3] H's

Predicted OOP
Band (cm⁻¹)

3-Iodo-1H-indazole Pyrazole sub.
4 (Benzene

unsubstituted)
730 – 770 (s)

4-Iodo-1H-indazole Benzene sub. 3 (Adjacent) 760 – 800 (s)

5-Iodo-1H-indazole Benzene sub.
2 (Adjacent) + 1

Isolated

800 – 860 (s) (2 adj) +

~880 (1 iso)

6-Iodo-1H-indazole Benzene sub.
2 (Adjacent) + 1

Isolated

800 – 860 (s) (2 adj) +

~880 (1 iso)

7-Iodo-1H-indazole Benzene sub. 3 (Adjacent) 760 – 800 (s)

Zone 4: Carbon-Iodine (C–I) Stretch (< 600 cm⁻¹)
The C–I bond is weak and heavy, appearing in the far-IR or lower fingerprint region.

Frequency:480 – 600 cm⁻¹.

Appearance: Medium to strong intensity.[1][4][5]

Comparison:

C–Cl: 700–800 cm⁻¹[6]

C–Br: 600–700 cm⁻¹

C–I: < 600 cm⁻¹ (Often requires KBr or CsI optics to see clearly).

Summary Data Table: Experimental & Literature
Values
The following table aggregates data for specific iodo-indazole derivatives found in literature and

spectral databases.
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Compound
Functional
Group

Wavenumber
(cm⁻¹)

Assignment Source

5-Iodo-3-phenyl-

1H-indazole
Ring / Fingerprint 1476 C=C / Ring Vib [1, 3]

Fingerprint

(OOP)
906, 774, 696

C-H OOP (Mono-

sub phenyl +

Indazole)

[3]

4,6-Dibromo-1H-

indazole
Amine 3294

N-H Stretch

(Cyclic)
[4]

(Analog for

comparison)
Ring 1594 C=N / C=C Ring [4]

Halogen 688

C-Br Stretch

(Note: C-I would

be lower)

[4]

General Iodo-

Indazoles
C-I Stretch 500 - 600

C-I Stretching

Vibration
[5, 6]

N-H Stretch 3100 - 3400
H-bonded N-H

(Broad in solid)
[1, 4]

Note on Data Scarcity: Comprehensive peak lists for 4-iodo-1H-indazole are not publicly

available in open-access spectral databases. Researchers are advised to rely on the OOP

bending patterns (Table in Zone 3) for structural confirmation of this specific isomer.

Structural Elucidation Workflow
The following diagram outlines the logical decision tree for characterizing an unknown iodo-

indazole sample.
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Unknown Iodo-Indazole Sample

Check 3100-3450 cm⁻¹
(N-H Stretch)

Band Present
(N-H exists)

Broad/Sharp Peak

Band Absent
(N-substituted)

No Peak

Analyze 700-900 cm⁻¹
(OOP Bending)

Strong band ~750 cm⁻¹
(4 adj. H's)

Strong band ~780 cm⁻¹
(3 adj. H's)

Strong band 800-860 cm⁻¹
(2 adj. H's)

Likely 3-Iodo-1H-indazole
(Benzene ring unsubstituted)

Likely 4-Iodo or 7-Iodo
(Benzene ring mono-sub)

Likely 5-Iodo or 6-Iodo
(Benzene ring mono-sub)

Check < 600 cm⁻¹
(C-I Stretch)

Click to download full resolution via product page

Caption: Decision tree for differentiating iodo-indazole isomers based on N-H and OOP

bending vibrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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